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Compound of Interest

Compound Name: IX 207-887

Cat. No.: B1672700 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) was found for a substance identified as "IX
207-887." This guide is based on publicly available data for Carvomenthone (CAS No. 499-70-

7), which is presumed to be the substance in question. The information provided should be

used as a supplement to, not a replacement for, a formal risk assessment and adherence to all

applicable safety regulations in your institution.

This document provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational guidance for the handling and disposal of Carvomenthone

in a laboratory setting. It is intended for researchers, scientists, and drug development

professionals.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Carvomenthone is provided below

for quick reference.
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Property Value Source

Molecular Formula C₁₀H₁₈O [1]

Molecular Weight 154.25 g/mol [2][3]

Appearance Clear, colorless liquid [2]

Boiling Point approx. 219 °C [1][2]

Melting Point 175 °C [1]

Flash Point approx. 90 °C [2]

Density 0.901 – 0.908 g/cm³ @ 20°C [1][2]

Solubility in Water
257.3 mg/L @ 25 °C

(estimated)
[4]

Hazard Identification and Personal Protective
Equipment (PPE)
While a complete hazard profile is not available, aggregated GHS information suggests that

Carvomenthone may be harmful if swallowed.[3] Therefore, appropriate precautions must be

taken. The following table outlines the recommended PPE for handling this substance.
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Protection Type Recommended Equipment Specifications

Eye and Face Protection
Safety glasses with side

shields or goggles.

Must be compliant with EN 166

(EU) or NIOSH (US)

standards.

Hand Protection Chemical-resistant gloves.

Nitrile or neoprene gloves are

generally suitable. Always

inspect gloves for integrity

before use and dispose of

them properly after handling

the chemical.[5]

Skin and Body Protection Laboratory coat.
Should be worn at all times

when handling the substance.

Respiratory Protection
Not generally required with

adequate ventilation.

Use a NIOSH-approved

respirator with an organic

vapor cartridge if working in a

poorly ventilated area or if

aerosols may be generated.

Experimental Protocols: Safe Handling and Disposal
Adherence to standard laboratory safety procedures is crucial when working with any chemical.

The following step-by-step guidance outlines the safe handling, storage, and disposal of

Carvomenthone.

1. Engineering Controls and Preparation:

Always work in a well-ventilated area, preferably within a chemical fume hood.[6]

Ensure that an eyewash station and safety shower are readily accessible.

Before starting any work, ensure all necessary PPE is available and in good condition.

2. Handling Procedure:

Wear all recommended PPE as outlined in the table above.
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Avoid direct contact with skin and eyes.[5]

Do not inhale vapors.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[5]

3. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]

Keep away from heat, sparks, and open flames.[5]

4. Spill and Emergency Procedures:

Small Spills: Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite)

and place it in a sealed container for disposal.

Large Spills: Evacuate the area and prevent the spill from entering drains. Contact your

institution's environmental health and safety department.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[7]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. If irritation persists, seek medical attention.[7]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[6]

5. Disposal:

Dispose of waste Carvomenthone and any contaminated materials in accordance with local,

state, and federal regulations.

Do not dispose of it down the drain.[5]

All waste should be collected in a properly labeled, sealed container.
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Operational Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of Carvomenthone

from receipt to disposal.
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Workflow for Safe Handling of Carvomenthone

Preparation
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Caption: Workflow for the safe handling of Carvomenthone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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